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Compound of Interest

Compound Name: Macaene

Cat. No.: B3327989 Get Quote

This technical guide provides an in-depth overview of the core physiological effects of

macaenes, a unique class of polyunsaturated fatty acid amides found in Maca (Lepidium

meyenii). The content is tailored for researchers, scientists, and drug development

professionals, focusing on the molecular mechanisms, experimental validation, and quantitative

outcomes associated with these compounds.

Neuroprotective Effects
Macaenes have demonstrated significant neuroprotective properties in various preclinical

models, primarily through mechanisms involving the mitigation of oxidative stress and

neuroinflammation. These effects suggest potential therapeutic applications in

neurodegenerative disorders.

Key Signaling Pathways
The neuroprotective effects of macaenes are largely attributed to their modulation of key

intracellular signaling pathways. The Nrf2/HO-1 pathway is a primary target, where macaenes

promote the translocation of Nrf2 to the nucleus, leading to the upregulation of antioxidant

enzymes. Additionally, macaenes have been shown to suppress neuroinflammation by

inhibiting the pro-inflammatory NF-κB and MAPK signaling pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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